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Compound of Interest

Compound Name: CRT0066854 hydrochloride

Cat. No.: B2629404

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of CRT0066854 hydrochloride, a potent and
selective inhibitor of atypical Protein Kinase C (aPKC) isoforms.

This document provides critical safety and logistical information to ensure the safe and effective
use of CRT0066854 hydrochloride in a laboratory setting. Adherence to these guidelines is
essential to minimize risk and maintain experimental integrity.

Immediate Safety and Handling Precautions

CRT0066854 hydrochloride is a chemical intended for research use only. The toxicological
properties have not been fully investigated. Therefore, it is crucial to handle this compound with
care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling CRT0066854
hydrochloride. The following PPE should be worn at all times in the laboratory:
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.

_ Nitrile or other chemically resistant gloves.
Hand Protection
Inspect gloves for tears or punctures before use.

Body Protection Alab coat must be worn and kept closed.

For operations that may generate dust or
Respiratory Protection aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter.

Engineering Controls:

Control Type Recommendation

Work in a well-ventilated area. For procedures
Ventilation that may generate dust or aerosols, a chemical

fume hood is required.

_ An eyewash station and a safety shower must
Safety Equipment ) o
be readily accessible in the work area.

Operational Plan: From Receipt to Use

A systematic workflow is critical for the safe and effective use of CRT0066854 hydrochloride.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage
or leakage. Verify that the product name and quantity match the order.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area. Protect from moisture. Recommended storage temperatures are provided below.

Storage Condition Duration
-20°C Up to 1 month[1]
-80°C Up to 6 months[1]
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Preparation of Stock Solutions: CRT0066854 hydrochloride is soluble in both water and
DMSO.[2] When preparing stock solutions, it is recommended to do so in a chemical fume
hood. To avoid repeated freeze-thaw cycles that could degrade the compound, aliquot the
stock solution into smaller, single-use volumes before storage.

Disposal Plan
All waste materials contaminated with CRT0066854 hydrochloride must be treated as
hazardous waste.

Waste Disposal Procedure:

e Segregation: Collect all disposable labware (e.g., pipette tips, tubes) and unused solutions
containing CRT0066854 hydrochloride in a designated, labeled hazardous waste container.

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name: "CRT0066854 hydrochloride."

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety (EHS) office or a licensed professional waste disposal service. Do not dispose of
this chemical down the drain or in the regular trash.

Scientific and Experimental Context

CRT0066854 is a potent and selective inhibitor of the atypical Protein Kinase C (aPKC)
isoforms, PKCi and PKCC{.[1]

Inhibitory Activity:
Target Kinase IC50 Value
PKCi (full-length) 132 nM[1]
PKCC (full-length) 639 nM[1]
ROCK-I 620 nM[1]
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Mechanism of Action: CRT0066854 acts as an ATP-competitive inhibitor. It displaces a critical
Asn-Phe-Asp motif within the adenosine-binding pocket and interacts with an acidic patch
utilized by arginine-rich PKC substrates.[1]

Visualizing Key Processes

To further clarify the operational and biological context of working with CRT0066854
hydrochloride, the following diagrams are provided.
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Figure 1. A step-by-step workflow for the safe handling and disposal of CRT0066854
hydrochloride.
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Figure 2. Simplified signaling pathway showing the inhibition of PKC{ by CRT0066854
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CRT0066854 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-
handling-crt0066854-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-handling-crt0066854-hydrochloride
https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-handling-crt0066854-hydrochloride
https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-handling-crt0066854-hydrochloride
https://www.benchchem.com/product/b2629404#personal-protective-equipment-for-handling-crt0066854-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2629404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2629404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

